Cas no 1354915-17-5 (4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• CAS No: 1354915-17-5
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• MDL: MFCD21335870
• CID: 5169295
• Update Time: 2026-03-04

4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2-methoxyphenyl)-6-(3-methylphenyl)-

• MDL： MFCD21335870
• Inchi： 1S/C18H17N3O/c1-12-6-5-7-13(10-12)15-11-16(21-18(19)20-15)14-8-3-4-9-17(14)22-2/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： VNQXGVRPLHAJPV-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(C)=C2)=CC(C2=CC=CC=C2OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine

Introduction to 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine (CAS No. 1354915-17-5) and Its Emerging Applications in Chemical Biology and Medicine

The compound 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine, identified by the CAS number 1354915-17-5, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of a pyrimidine core, flanked by methoxy and methyl substituents on aromatic rings, endows the molecule with distinct pharmacophoric features that make it a valuable candidate for drug discovery and therapeutic development.

Recent research has highlighted the potential of 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine as a scaffold for modulating various biological pathways. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar or even enhanced pharmacological effects. The methoxy group at position 2 of the phenyl ring and the methyl group at position 3 of the second phenyl ring contribute to its molecular flexibility, allowing for diverse interactions with biological targets.

In particular, studies have indicated that this compound may possess inhibitory properties against certain enzymes and receptors implicated in inflammatory and metabolic disorders. The pyrimidine ring, a common structural element in many drugs, is known for its ability to engage with nucleic acid bases and other biomolecules, facilitating precise targeting. The specific arrangement of substituents in 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine enhances its binding affinity to these targets, making it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in oncology research. Preliminary in vitro studies have demonstrated that it can interfere with key signaling pathways involved in cancer cell proliferation and survival. The ability to disrupt these pathways without significant toxicity to normal cells remains a cornerstone of modern cancer therapy. The structural features of 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine suggest that it may act as a selective inhibitor, offering a novel approach to combating tumor growth.

The synthesis of 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrimidine core efficiently. These techniques not only streamline the synthetic process but also allow for modifications that can fine-tune the compound's biological activity.

The pharmacokinetic profile of 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine is another critical area of interest. Its solubility, metabolic stability, and distribution within the body are all factors that determine its therapeutic efficacy. Computational modeling has been instrumental in predicting these properties before experimental validation, saving valuable time and resources in drug development pipelines.

Recent advances in chemical biology have enabled researchers to explore the interactions between 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine and biological macromolecules at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this compound binds to its targets, offering a detailed understanding of its mechanism of action. Such structural information is invaluable for designing derivatives with improved potency and selectivity.

The therapeutic potential of 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine extends beyond oncology. Emerging evidence suggests that it may also be effective against infectious diseases caused by bacteria and viruses. The ability to modulate essential biological processes shared by pathogens makes this compound a versatile tool for developing novel antimicrobial agents. Furthermore, its potential role in treating neurodegenerative disorders cannot be overlooked, as preliminary studies hint at its ability to protect against neuronal damage caused by oxidative stress.

In conclusion, 4-(2-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine (CAS No. 1354915-17-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with emerging data on its biological activities, position it as a valuable asset in the quest for new treatments for various diseases. As research continues to uncover more about this compound's potential applications, it is likely to play an increasingly important role in modern medicine.